Lower Lipophilicity vs. Ethyl and Benzyl Isothiocyanates
The target compound exhibits a CLogP of 1.284 , which is 0.63 log units lower than 1-ethyl-2-(isothiocyanatomethyl)pyrrolidine (LogP 1.91) [1] and approximately 1.9 log units lower than benzyl isothiocyanate (LogP 3.2) [2]. Lower logP correlates with improved aqueous solubility and reduced non-specific membrane partitioning.
ΔLogP: -0.63, -1.9
| Evidence Dimension | Lipophilicity (CLogP / LogP) |
|---|---|
| Target Compound Data | CLogP 1.284 |
| Comparator Or Baseline | 1-Ethyl-2-(isothiocyanatomethyl)pyrrolidine: LogP 1.91; Benzyl isothiocyanate: LogP 3.2 |
| Quantified Difference | ΔLogP = -0.63 vs. ethyl analog; -1.9 vs. benzyl isothiocyanate |
| Conditions | Computed partition coefficients (CLogP / XLogP3) from vendor and database sources |
Why This Matters
Lower lipophilicity reduces the risk of promiscuous membrane binding and improves aqueous handling, making this compound more suitable for biochemical assays requiring aqueous solubility.
- [1] Chembase. 1-ethyl-2-(isothiocyanatomethyl)pyrrolidine. Log P 1.9106671. View Source
- [2] Plantaedb. Benzyl isothiocyanate. XlogP 3.20. View Source
